2-ethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 2-ethoxy-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C22H23N3O4/c1-3-29-20-7-5-4-6-18(20)22(27)23-14-15-25-21(26)13-12-19(24-25)16-8-10-17(28-2)11-9-16/h4-13H,3,14-15H2,1-2H3,(H,23,27)
• InChI Key: FUSMGULGGWPZMP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)OC
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

2-ethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that belongs to the class of pyridazinone derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields of research, particularly in medicinal chemistry.

Scientific Research Applications

Scintigraphic Imaging for Tumor Detection

• Melanoma Metastases Detection : Radiolabeled benzamides, such as Iodine-123-(S)-IBZM, have been used experimentally to detect melanoma metastases. The use of these compounds is based on the ectodermic origin of melanocytes and the presence of melanin in the substantia nigra. In studies, radiolabeled benzamides have shown promise in detecting cutaneous lesions, superficial pathologic lymph nodes, pulmonary, and hepatic metastases with varying degrees of effectiveness. The mechanism of radiopharmaceutical uptake in melanoma may involve binding to membrane receptors or interactions with intracellular structures, indicating the potential of radiolabeled benzamides as tracers for melanoma imaging (Maffioli et al., 1994).